Cas no 2901103-06-6 (tert-Butyl (4-bromobenzyl)(phenyl)carbamate)

tert-Butyl (4-bromobenzyl)(phenyl)carbamate structure
2901103-06-6 structure
Product Name:tert-Butyl (4-bromobenzyl)(phenyl)carbamate
CAS No:2901103-06-6
MF:C18H20BrNO2
MW:362.3
CID:5520190
PubChem ID:166595167
Update Time:2025-11-06

tert-Butyl (4-bromobenzyl)(phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-bromobenzyl)(phenyl)carbamate
    • 2901103-06-6
    • tert-butyl N-[(4-bromophenyl)methyl]-N-phenylcarbamate
    • G66477
    • Inchi: 1S/C18H20BrNO2/c1-18(2,3)22-17(21)20(16-7-5-4-6-8-16)13-14-9-11-15(19)12-10-14/h4-12H,13H2,1-3H3
    • InChI Key: MFMQOZNXDYWFTB-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C(=O)OC(C)(C)C)CC1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 361.06774g/mol
  • Monoisotopic Mass: 361.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 29.5Ų

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